Cas no 893574-90-8 ((butan-2-yl)(2,4-dimethoxyphenyl)methylamine)

• Product Name: (butan-2-yl)(2,4-dimethoxyphenyl)methylamine
• CAS No: 893574-90-8
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 4718748
• Update Time: 2025-07-21

(butan-2-yl)(2,4-dimethoxyphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (Butan-2-yl)[(2,4-dimethoxyphenyl)methyl]amine
• N-[(2,4-dimethoxyphenyl)methyl]butan-2-amine
• (butan-2-yl)(2,4-dimethoxyphenyl)methylamine

• Inchi： 1S/C13H21NO2/c1-5-10(2)14-9-11-6-7-12(15-3)8-13(11)16-4/h6-8,10,14H,5,9H2,1-4H3
• InChI Key： MTNRVSGVXMTQOC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CNC(C)CC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 187
• XLogP3: 2.6
• Topological Polar Surface Area: 30.5

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 307.7±27.0 °C at 760 mmHg
• Flash Point: 130.2±13.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(butan-2-yl)(2,4-dimethoxyphenyl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (butan-2-yl)(2,4-dimethoxyphenyl)methylamine

Recent Advances in the Study of (butan-2-yl)(2,4-dimethoxyphenyl)methylamine (CAS: 893574-90-8)

The compound (butan-2-yl)(2,4-dimethoxyphenyl)methylamine, with the CAS number 893574-90-8, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of (butan-2-yl)(2,4-dimethoxyphenyl)methylamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the environmental impact of the production process. The researchers employed a combination of catalytic hydrogenation and chiral resolution techniques to achieve enantiomerically pure forms of the compound, which is crucial for its pharmacological activity.

Pharmacological evaluations have revealed that (butan-2-yl)(2,4-dimethoxyphenyl)methylamine exhibits potent activity as a serotonin receptor modulator. In vitro and in vivo studies demonstrated its high affinity for 5-HT2A and 5-HT2C receptors, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and anxiety. Notably, the compound's selectivity profile minimizes off-target effects, which is a significant advantage over existing therapeutics.

Further investigations into the compound's mechanism of action have uncovered its ability to modulate intracellular signaling pathways. A recent study in Cell Chemical Biology (2024) highlighted its role in activating the MAPK/ERK pathway, which is implicated in neuronal plasticity and survival. These findings provide a molecular basis for its observed neuroprotective effects in preclinical models of neurodegenerative diseases.

Despite these promising results, challenges remain in the development of (butan-2-yl)(2,4-dimethoxyphenyl)methylamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Ongoing research is exploring prodrug strategies and formulation technologies to enhance its pharmacokinetic properties.

In conclusion, (butan-2-yl)(2,4-dimethoxyphenyl)methylamine (CAS: 893574-90-8) represents a compelling candidate for further drug development. Its unique pharmacological profile and mechanistic insights position it as a potential breakthrough in the treatment of neuropsychiatric and neurodegenerative disorders. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.